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Compound of Interest

Compound Name: Tert-butyl 6-bromohexanoate

Cat. No.: B1589127

In-Depth Technical Guide: Tert-butyl 6-
bromohexanoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of tert-butyl 6-bromohexanoate, a key building block in contemporary chemical
synthesis, particularly in the development of Proteolysis Targeting Chimeras (PROTACSs) and
other therapeutic agents.

Core Properties of Tert-butyl 6-bromohexanoate

Tert-butyl 6-bromohexanoate is an aliphatic ester characterized by a terminal bromine atom
and a bulky tert-butyl ester group. This bifunctionality makes it a versatile linker for conjugating

different molecular entities.

Physical State and Appearance

At ambient conditions, tert-butyl 6-bromohexanoate exists as a liquid.[1][2] Its appearance is
typically described as a colorless to light yellow or yellowish liquid.[1][3] It may also possess a

characteristic odor.[3]

Physicochemical Data
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The key quantitative properties of tert-butyl 6-bromohexanoate are summarized in the table
below for easy reference and comparison. These parameters are crucial for designing reaction
conditions, purification protocols, and storage procedures.

Property Value Source(s)
Molecular Formula C10H19BrO2 [31[41[5]
Molecular Weight 251.16 g/mol [4115]
Physical State Liquid [1][2]
Appearance Colorless to light yellow liquid [11[3]

) ~1.10 g/cm?3 (experimental)
Density ] [3]
1.194 + 0.06 g/cm3 (predicted)

N , ~247-248 °C 256.3 + 23.0 °C
Boiling Point ] [3]
at 760 mmHg (predicted)

Flash Point 93 °C [3]
- Soluble in various organic
Solubility [3]
solvents

) Typically available in purities of
Purity [2][5]
95% to 97%

Applications in Synthesis

Tert-butyl 6-bromohexanoate is widely utilized in organic synthesis.[3] Its primary application
in modern drug discovery is as a linker molecule in the synthesis of PROTACSs.[1] The bromo-
functionality allows for nucleophilic substitution, while the tert-butyl ester can be deprotected
under acidic conditions to reveal a carboxylic acid for further conjugation.

Below is a diagram illustrating the logical relationship of tert-butyl 6-bromohexanoate as a
bifunctional linker.
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Role as a Bifunctional Linker

Experimental Protocols

While specific, detailed experimental protocols are highly dependent on the target molecule, a
general procedure for the utilization of tert-butyl 6-bromohexanoate in a nucleophilic

substitution reaction is provided below.

General Protocol for N-Alkylation:

¢ Reactant Preparation: Dissolve the amine-containing substrate (1.0 equivalent) in a suitable
aprotic polar solvent such as dimethylformamide (DMF) or acetonitrile.
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o Base Addition: Add a non-nucleophilic base, for example, potassium carbonate (K2COs, 2-3
equivalents) or diisopropylethylamine (DIPEA, 2-3 equivalents), to the reaction mixture to act
as a proton scavenger.

o Alkylation: Add tert-butyl 6-bromohexanoate (1.0-1.2 equivalents) to the mixture.

e Reaction Conditions: Stir the reaction mixture at a temperature ranging from room
temperature to 80 °C. The reaction progress should be monitored by an appropriate
analytical technique, such as thin-layer chromatography (TLC) or liquid chromatography-
mass spectrometry (LC-MS).

o Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with water
and extract the product with a suitable organic solvent (e.g., ethyl acetate).

 Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate
(Na=S0a), filter, and concentrate under reduced pressure. The crude product can then be
purified by column chromatography on silica gel.

Safety and Handling

Tert-butyl 6-bromohexanoate is a chemical that requires appropriate safety measures during
handling.[3] It may cause irritation to the eyes and skin, and direct contact should be avoided.
[3] It is recommended to use personal protective equipment, including gloves and safety
goggles.[3] All handling should be performed in a well-ventilated area, such as a fume hood, to
prevent inhalation of any vapors.[3]

Storage: For long-term stability, it is recommended to store tert-butyl 6-bromohexanoate
under refrigerated conditions, typically between 2-8°C, and sealed in a dry environment.[3][6]
For extended storage of the pure compound, temperatures of -20°C can prolong its shelf life.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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